Cas no 1261500-17-7 (3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid)

3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid is a fluorinated aromatic propionic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates both difluoromethyl and trifluoromethoxy substituents, which enhance metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The presence of fluorine atoms improves bioavailability and binding affinity in target interactions. This compound is particularly useful in the synthesis of bioactive molecules, including enzyme inhibitors and receptor modulators. Its high purity and well-defined chemical properties ensure reliable performance in experimental settings. The acid functionality allows for further derivatization, offering versatility in synthetic pathways.

3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid structure

1261500-17-7 structure

Product Name:3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid

CAS No:1261500-17-7

MF:C₁₁H₉F₅O₃

MW:284.179381132126

CID:4791454

Update Time:2025-10-29

3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid
- Inchi： 1S/C11H9F5O3/c12-10(13)7-3-6(1-2-9(17)18)4-8(5-7)19-11(14,15)16/h3-5,10H,1-2H2,(H,17,18)
- InChI Key： YGPSMXZFMPKIHJ-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=CC(=C1)CCC(=O)O)OC(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 305
XLogP3: 3.5
Topological Polar Surface Area: 46.5

3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013005206-1g	3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid	1261500-17-7	97%	1g	$1504.90	2023-09-03

3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid Related Literature

1. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An automated in-chip-catalytic–spectrophotometric method for determination of copper(ii) using a multisyringe flow injection analysis-multipumping flow system†

Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

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